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Compound of Interest

Compound Name: Acid-PEG5-C2-Boc

Cat. No.: B15620533 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical reagents is paramount to both personal safety and the

integrity of experimental outcomes. This document provides crucial safety, logistical, and

operational information for Acid-PEG5-C2-Boc, a PEG-based PROTAC linker. By adhering to

these guidelines, you can ensure a secure laboratory environment and the reliable application

of this compound in your research.

Immediate Safety Information
Acid-PEG5-C2-Boc is classified with acute oral toxicity (Category 4) and is very toxic to

aquatic life with long-lasting effects (Category 1 for both acute and chronic aquatic toxicity).[1]

Therefore, it is imperative to handle this compound with care to avoid ingestion and release

into the environment.

Hazard Identification and Precautionary Statements:
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Hazard Statement GHS Classification Precautionary Statements

H302: Harmful if swallowed.
Acute toxicity, Oral (Category

4)

P264: Wash skin thoroughly

after handling.[1]

P270: Do not eat, drink or

smoke when using this

product.[1]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

P330: Rinse mouth.[1]

H410: Very toxic to aquatic life

with long lasting effects.

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

P273: Avoid release to the

environment.[1]

P391: Collect spillage.[1]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Acid-PEG5-C2-
Boc to minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Gloves

Disposable nitrile gloves are

recommended for handling this

substance. Inspect gloves for

any tears or perforations

before use and change them

immediately if they become

contaminated.

Eye and Face Protection Safety Glasses/Goggles

ANSI Z87.1-compliant safety

glasses with side shields are

mandatory. In situations where

there is a risk of splashing,

chemical splash goggles

should be worn.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing from accidental

splashes. Ensure the coat is

fully buttoned.

Respiratory Protection Not generally required

Work in a well-ventilated area,

such as a chemical fume hood,

to minimize the inhalation of

any potential aerosols or

vapors.

Operational Plan: Handling and Storage
Handling:

Always handle Acid-PEG5-C2-Boc in a well-ventilated area, preferably within a chemical

fume hood.

Avoid direct contact with skin and eyes.
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Do not eat, drink, or smoke in the area where the chemical is being handled.

Wash hands thoroughly with soap and water after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Recommended storage temperatures are -20°C for long-term storage (up to 3 years in pure

form) and 4°C for shorter-term storage (up to 2 years).[2]

If stored in solvent, it is recommended to store at -80°C for up to 6 months or -20°C for up to

1 month.[2]

Disposal Plan
Proper disposal of Acid-PEG5-C2-Boc and its containers is crucial to prevent environmental

contamination.

Chemical Disposal: Dispose of unused or waste Acid-PEG5-C2-Boc through a licensed and

approved waste disposal company. Do not dispose of it down the drain or in regular trash.[1]

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and treated as hazardous waste. Dispose of the rinsed

containers in accordance with local, state, and federal regulations.

Experimental Protocol: Conjugation of Acid-PEG5-
C2-Boc to a Primary Amine-Containing Ligand
This protocol provides a general procedure for the conjugation of Acid-PEG5-C2-Boc to a

ligand containing a primary amine, a common step in the synthesis of PROTACs.

Materials:

Acid-PEG5-C2-Boc

Amine-containing ligand of interest
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N,N'-Dicyclohexylcarbodiimide (DCC) or other suitable carbodiimide coupling agent

N-Hydroxysuccinimide (NHS)

Anhydrous N,N-Dimethylformamide (DMF)

Anhydrous Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Thin Layer Chromatography (TLC) plates

Silica gel for column chromatography

Procedure:

Activation of Carboxylic Acid:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Acid-
PEG5-C2-Boc (1 equivalent) and NHS (1.1 equivalents) in anhydrous DMF.

Cool the solution to 0°C in an ice bath.

Add DCC (1.1 equivalents) to the solution and stir at 0°C for 30 minutes, then allow the

reaction to warm to room temperature and stir for an additional 4-6 hours.

Monitor the reaction progress by TLC.

Conjugation to the Amine:

In a separate flask, dissolve the amine-containing ligand (1 equivalent) in anhydrous DMF.

Add the activated Acid-PEG5-C2-Boc solution dropwise to the amine solution at room

temperature.
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Stir the reaction mixture at room temperature for 12-24 hours.

Monitor the reaction progress by TLC.

Work-up and Purification:

Once the reaction is complete, filter the reaction mixture to remove the dicyclohexylurea

(DCU) byproduct.

Dilute the filtrate with DCM and wash with saturated sodium bicarbonate solution (3x) and

brine (1x).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of methanol in DCM) to obtain the desired conjugate.

Characterization:

Confirm the identity and purity of the final product using appropriate analytical techniques,

such as ¹H NMR, ¹³C NMR, and mass spectrometry.
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Safe Handling Workflow for Acid-PEG5-C2-Boc

Preparation

Handling

Cleanup & Disposal Storage

Consult SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh/Measure Compound

Begin Work

Perform Experiment

Clean Glassware

Experiment Complete

Collect Waste
(Chemical & Contaminated PPE)

Store in Tightly Sealed Container

Store Remaining Compound

Dispose of Waste via
Approved Vendor

Place in Designated Cool, Dry Area

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling workflow for Acid-PEG5-C2-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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